Cas no 55205-38-4 (2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester)

• Product Name: 2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester
• CAS No: 55205-38-4
• MF: C₂₁H₁₆Br₄O₄
• MW: 651.965343475342
• CID: 368868
• PubChem ID: 62093
• Update Time: 2025-08-05

2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester
• 2,2',6,6'-TETRABROMO BISPHENOL A DIACRYLATE
• 2,2',6,6'-TETRABROMO BISPHENOL ''A'' DIACRYLATE
• 2,2',6,6'-TetrabroMobisphenol "A" diacrylate
• 2,2',4,5'-TETRACHLOROBIPHENYL
• 2-propenoicacid,(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)ester
• diacrylate
• Tetrabromobisphenol-A diacrylate
• Tetrabromobisphenoldiacrylate
• 55205-38-4
• Tetrabromobisphenol A diacrylate
• RDX 51027
• 4,4'-Isopropylidenebis(2,6-dibromophenyl acrylate)
• SCHEMBL9332892
• DTXSID60970533
• FT-0769223
• (Propane-2,2-diyl)bis(2,6-dibromo-4,1-phenylene) diprop-2-enoate
• 2,2',6,6'-Tetrabromobisphenol A diacrylate
• 2-Propenoic acid, (1-methylethylidene)bis(2,6-dibromo-4,1-phenylene) ester
• [2,6-dibromo-4-[2-(3,5-dibromo-4-prop-2-enoyloxyphenyl)propan-2-yl]phenyl] prop-2-enoate
• 4,4'-(propane-2,2-diyl)bis(2,6-dibromo-4,1-phenylene) diacrylate
• NS00005140

• Inchi： 1S/C21H16Br4O4/c1-5-17(26)28-19-13(22)7-11(8-14(19)23)21(3,4)12-9-15(24)20(16(25)10-12)29-18(27)6-2/h5-10H,1-2H2,3-4H3
• InChI Key： VSVDQVJQWXJJSS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C)(C)C1C=C(C(=C(C=1)Br)OC(C=C)=O)Br)Br)OC(C=C)=O

Computed Properties

• Exact Mass: 647.77800
• Monoisotopic Mass: 647.778209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 8.2

Experimental Properties

• Density: 1.781
• Boiling Point: 576°C at 760 mmHg
• Flash Point: 302.1°C
• Refractive Index: 1.608
• PSA: 52.60000
• LogP: 7.24530

2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester

Comprehensive Guide to 2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester (CAS No. 55205-38-4)

2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester (CAS No. 55205-38-4) is a specialized chemical compound widely recognized for its unique structural properties and applications in advanced material science. This compound, often referred to in research and industrial contexts, features a complex molecular architecture that includes brominated aromatic rings and acrylate functional groups. Its versatility makes it valuable in sectors such as polymer chemistry, flame retardancy, and specialty coatings.

The chemical structure of 2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester incorporates dibromo-substituted phenylene units linked by an isopropylidene bridge, terminated with acrylate esters. This design enhances its reactivity in polymerization processes, making it a critical intermediate for synthesizing high-performance polymers. Researchers and manufacturers often explore its potential in creating flame-retardant additives, UV-curable resins, and thermoset plastics.

One of the most discussed applications of CAS No. 55205-38-4 is in the development of flame-resistant materials. With increasing global emphasis on fire safety regulations, this compound’s ability to impart flame retardancy to polymers has garnered significant attention. Industries such as electronics, automotive, and construction are actively seeking innovative solutions to meet stringent safety standards, driving demand for advanced brominated compounds like this one.

Another emerging application of 2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester is in UV-curable coatings. The acrylate functional groups enable rapid cross-linking under ultraviolet light, resulting in durable, high-gloss finishes. This property is particularly valuable in industries requiring fast curing times and environmentally friendly processes, aligning with the growing trend toward sustainable manufacturing practices.

The synthesis and handling of CAS No. 55205-38-4 require specialized expertise due to its brominated aromatic components. Proper safety protocols must be followed to ensure safe laboratory and industrial use. Researchers often highlight the importance of understanding its thermal stability and reactivity profile to optimize its performance in various applications.

Market trends indicate a rising interest in halogenated flame retardants, with 2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester positioned as a key player. Regulatory shifts toward safer flame retardants have spurred innovation in brominated compounds, with this chemical offering a balance of efficacy and compatibility with modern polymer systems. Companies investing in R&D are exploring its potential in next-generation materials.

Environmental and health considerations are also critical when discussing CAS No. 55205-38-4. While brominated compounds are effective in flame retardation, their ecological impact is a topic of ongoing research. Innovations in green chemistry aim to reduce potential risks, and this compound is being evaluated for its biodegradability and toxicity profile. Stakeholders are encouraged to stay informed about evolving regulations and best practices.

In academic circles, 2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester is frequently studied for its structure-property relationships. Computational modeling and experimental analyses help elucidate how its molecular design influences performance in polymer matrices. Such insights are invaluable for tailoring materials to specific industrial needs, from flexible electronics to high-temperature composites.

For procurement specialists and chemical suppliers, sourcing high-purity CAS No. 55205-38-4 is essential. Quality control measures, including HPLC and NMR verification, ensure consistency in research and production batches. Reliable suppliers often provide technical data sheets and safety information to support end-users in optimizing their processes.

Looking ahead, the demand for specialty brominated acrylates like 2-Propenoic acid,1,1'-[(1-methylethylidene)bis(2,6-dibromo-4,1-phenylene)] ester is expected to grow. Advances in polymer science, coupled with stricter safety regulations, will likely drive further innovation. Researchers and industry professionals are encouraged to explore collaborative opportunities to unlock this compound’s full potential.